Cas no 2639429-77-7 (Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2639429-77-7
• MF: C₁₆H₂₁ClFNO₃
• MW: 329.79424738884
• CID: 5665268
• PubChem ID: 165898807
• Update Time: 2025-11-01

Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
• EN300-27737264
• 2639429-77-7
• Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H21ClFNO3/c1-15(2,3)22-14(20)19-8-6-16(21,7-9-19)12-5-4-11(17)10-13(12)18/h4-5,10,21H,6-9H2,1-3H3
• InChI Key： KRULPBPZNVISNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(CCN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 329.1193994g/mol
• Monoisotopic Mass: 329.1193994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate

Research Brief on Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 2639429-77-7)

Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 2639429-77-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted its role as a precursor in the synthesis of novel dopamine D2 receptor antagonists and serotonin modulators, which are being investigated for their potential in treating schizophrenia and other neuropsychiatric disorders. The compound's unique structural features, including the piperidine ring and fluorophenyl moiety, contribute to its pharmacological relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and optimization strategies for this compound. The study emphasized the importance of the tert-butyl carbamate group in enhancing the stability and bioavailability of the final drug candidates. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's purity and structural integrity, with a reported yield of 85% under optimized conditions. These findings underscore the compound's utility in scalable pharmaceutical production.

Further investigations have focused on the metabolic stability and toxicity profile of derivatives synthesized from this intermediate. A recent preclinical study demonstrated that modifications at the 4-hydroxypiperidine position significantly influence the compound's pharmacokinetic properties, with some derivatives exhibiting improved blood-brain barrier penetration. These insights are critical for the design of next-generation CNS drugs, as they address challenges related to drug delivery and efficacy.

Industry reports from 2024 indicate growing interest in this compound among pharmaceutical companies, particularly those specializing in neuropharmacology. Its versatility as a building block for diverse therapeutic agents has positioned it as a valuable asset in drug discovery pipelines. However, challenges remain in optimizing its synthetic routes to reduce costs and environmental impact, with green chemistry approaches being explored as a potential solution.

In conclusion, Tert-butyl 4-(4-chloro-2-fluorophenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 2639429-77-7) continues to be a focal point in medicinal chemistry research. Its applications in CNS drug development, coupled with ongoing advancements in synthetic methodologies, highlight its enduring significance in the field. Future research is expected to delve deeper into its mechanistic roles and explore novel derivatives with enhanced therapeutic profiles.